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Compound of Interest

Compound Name: 7-Octen-1-ol

Cat. No.: B081980 Get Quote

A comprehensive guide for researchers, scientists, and drug development professionals on the

catalytic synthesis of 7-Octen-1-ol, offering a comparative analysis of prevalent catalytic

systems, detailed experimental protocols, and key performance data.

The synthesis of 7-Octen-1-ol, a valuable intermediate in the production of fragrances,

pharmaceuticals, and polymers, is predominantly achieved through a multi-step process

commencing with the telomerization of butadiene and water. This guide provides a comparative

overview of the catalytic methodologies employed in this synthesis, with a primary focus on the

industrially significant palladium-catalyzed route. Alternative, though less documented,

pathways involving rhodium, ruthenium, and enzymatic catalysts are also discussed.

Primary Synthetic Pathway: A Multi-Step Catalytic
Approach
The most established and industrially applied method for synthesizing 7-Octen-1-ol involves a

three-step sequence:

Telomerization of Butadiene and Water: This initial step dimerizes butadiene with the addition

of a water molecule to primarily form 2,7-octadien-1-ol.

Isomerization: The 2,7-octadien-1-ol is then isomerized to 7-octen-1-al.

Hydrogenation: Finally, the aldehyde group of 7-octen-1-al is selectively hydrogenated to

yield the target molecule, 7-Octen-1-ol.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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